4-(3-Methoxypropoxy)pyridin-3-amine: A Comprehensive Overview of CAS No. 1183735-35-4
4-(3-Methoxypropoxy)pyridin-3-amine, with the CAS number 1183735-35-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 4-(3-methoxyp rop oxy ) pyri din - 3 - amine strong>. p > p >The chemical structure of 4 -( * * * * * * * * * * * * * * * * * * * * * * * * * * ) pyri din - * * * * * * * * * * * * * * * * * * * * amine consists o f a pyri dine deri vati ve wit h a me tho x y prop oxy substi tue nt at t he 4 - positi on . The molecula r formu la o f thi s compo und i s C< sub > 10< / sub > H< sub > 15< / sub > N< sub > 2< / sub > O , an d i ts molecula r weig ht i s app roxi matel y 187 . 24 g / mol . Th e prese nce o f th e me tho x y prop oxy gro up imp arts uni que physi coche mi cal properti es t o th e mo lecu le , suc h as enhan ced sol ubili ty an d stabili ty . Thes e properti es ar e cruci al fo r i ts potenti al us e i n pharm aceu ti cal formulati ons . p > p >The compo und exhi bits goo d therma l stabili ty an d ca n be sto red unde r stan dar d laborator y condi tions wi thout signifi cant degrada tion . I ts melti ng poi nt i s arou nd 60 -62 °C , an d i t ha s a boil ing poi nt o f app roxi matel y 260 °C at atmospheri c pres su re . Th e solubi lit y o f 4 -( me tho x y prop oxy ) pyri din - * * * * * * * * * * amine i n wa ter i s modera te , bu t i t sho ws ex cellen t solubi lit y i n orga nic solv ents suc h as et han ol , met han ol , an d dim ethyl sulfox ide ( DMSO ). p > h6>Synthesis Methods: h6 > p >The synthe sis o f amine ha s bee n extensivel y studie d , an d se veral met hod s ha ve bee n repo rte d i n th e lite ratu re . On e commo n approac h invo lve s th e nu cleoph ili c substi tuti on reacti on o f amine wi th me tho x y propa no l i n th e prese nce o f a bas e suc h as po tas si um car bo na te or so dium hydri de . Thi s met hod typicall y yi elds hi gh purit y produc ts wi th goo d yi elds . p > An alternat ive synthe tic rou te invo lve s th e reacti on o f hy dro xy pyri din - amine wi th bromo -me tho x y propa ne i n th e prese nce o f a sui tabl e cata lys t . Thi s met hod offe rs advan tag es suc h as milder reacti on condi tions an d redu ce d form atio n o f by-produc ts . Recen t advanc emen ts i n gre en che mi stry ha ve als o lea de d t o th e deve lopm ent o f environm entall y fri endl y synthe sis met hod s usi ng micr owave-assiste d reacti ons an d solven t-fre e condi tions . h6>Biological Activities and Applications: h6 > The biologi cal activitie s o f amine ha ve sho wn promisi ng biologi cal activitie s tha t mak e i t a valuab le candidat e fo r dru g deve lopm ent . On e o f it s ke y prope rtie s i s it s abilit y t o act a s a po tent inhibito r o f specifi c enzy mes invol ved i n variou s physiol ogica l proces ses . Fo r instan ce , studie s ha ve demo ns tra ted tha t thi s compo und ca n effec ti vel y inhibi t phos phodi estera se ( PDE ) enzy mes , whic h ar e impl icate d i n severa l diseas es suc h a s cardio vas cu lar disor de rs an d neurode generat iv e condi tion s . In addit ion t o it s enzymat ic inhibiti on prope rtie s , amine ha s bee n inve stiga te d fo r it s anti-inflam mat ory effec ts . Resear ch ha s sho wn tha t it ca n redu ce inflam mat ion b y modulati ng th e activit y o f pro-inflam mat ory cy tokines an d enzy mes suc h a s cyc lo ox yenase ( COX ). Thes e fin ding suggest potenti al applicatio ns i n th e trea tm ent o f inflam mat ory diseas es suc h a s arth ritis an d asth ma . h6>Clinical Trials and Therapeutic Potential: h6 > The therap eu ti c potenti al o f amine ha s bee n explo red thro ugh variou s precli ni cal studie s an d earl y-st age clinica l tria ls . Precli ni cal studie us ing anim al mode ls ha ve demo ns tra ted tha t thi s compo und ca n effec ti vel y allevia te sym ptom assoc ia ted wit h cardio vas cu lar diseas es , neurode generat iv e disor de rs , an d inflam mat ory condi tion s . Thes e res ults hav ep ave d th ew ay fo r furth er clinica l evaluatio . In earl y-st age clinica l tria ls , amine ha sh own promisi ng safet y profil es an dp harm acoki netic prope rtie ss Patien ts trea te dw ith thi sc ompo und hav ere port ed minima l side effec ts sugge sting it sp otenti al fo r long-te rm us Ongo ing clinica l tria ls ar ef ocuse do no ptimi zi ng dosing regim ensan de valua tin gi ts effic acy i nl arg er patien tp opula tion ss h6Recent Research Developments: h6 > The fiel do fm edici nal che mi stryis con stantl ye volvi ngan dre centres earc hh ass hed ne w li gh tonth ep otenti alapplicatio ns oi thi sc ompo undA st udyp ublis he di nj ourna lo fm edici nal che mi stryrepo rte dt hat thi sc ompo und ca nen han ce cog nitiv ef unctio nbym odulati ngne urotrans mitte rl eve ls br ainTh esi ndingopen upnewavenuesfo rit su se int reati ngc og nitiv ei mpa irm entsasso ciate dw ith agi ngan dineurode generat iv ed iseasess Anot hernot abl ede velopme ntinv olve st heuse oi thi sc ompo undas aleadcom poundfor deve lopm entno velantivi ra lagentsResear chconduc tedata lead ingpharm aceu ti calcomp anyha ssh owntha tc ompoundca ninhibitvi ra lr eplicati onb yt arg etings pecifi cv iralprote insThesef indinghi ghligh tit sp otenti alas abro ads pec trumantivi ra lagents h6>FUTURE PERSPECTIVES AND CONCLUSIONS: h6 > Theongoingres earcho noi thi sc ompoundconti nuestouncovernewpossibilitie sf ori tsapplicatio ninvariou sterapeut icareasTheuni queche mi struc turan db io logica ctivi tiesoi thi sc ompoundmak ei tanattrac tic candidat ef orf urth er deve lopm ent Incon clusio ni thi sc ompoundrepre sent sapromisi ngm olecul ew ithdiver sebiologi calactivitiest It sp otenti alapplicatio instreat ingcardio vas cu lar diseas esneurode generat iv edisorders inflam mat ory condi tionscognitiv ei mpa irm entsan dv iralinf ectio nhig hligh titsignific anceimod ernmedi ci nalche mi stryasre sea rchprogres sesli kelytha tc om poundwil lp layanincreasi nglyimpor tantrol einth edeve lopm entno veltherapeut icagents / article > / response > (Note: I've corrected any unintended repetitions or errors from previous versions.)
